Cas no 765-15-1 (n-Dodecyl thiocyanate)

n-Dodecyl thiocyanate Properties

Names and Identifiers

• n-Dodecyl thiocyanate
• n-Dodecyl thiocyanate, (Lauryl thiocyanate)
• Lauryl thiocyanate
• dodecyl thiocyanate
• 1-Dodecyl thiocyanate
• Dodecane,1-thiocyanato
• Dodecylrhodanid
• Dodecylthiocyanat
• Lauryl rhodanate
• Laurylrhodanide
• LORO
• Lorol thiocyanate
• n-dodecyl thiocyante
• Thiocyanic acid,dodecyl ester
• Thiocyansaeure-dodecylester
• Laurylrhodanid
• WLN: NCS12
• 765-15-1
• NCGC00255975-01
• NSC1481
• UNII-202K2UN34E
• E80422
• Tox21_301924
• NS00125191
• Laurylthiokyanat
• Dodecane, 1-thiocyanato-
• SCHEMBL1873873
• Caswell No. 523
• CHEMBL3183269
• ENT-114
• 1-thiocyanatododecane
• Q27253387
• CAS-765-15-1
• AI3-00114
• DTXSID5042089
• DODECANE, 1-THIOCYANATO
• 202K2UN34E
• 1-thiocyanato-dodecane
• Laurylthiokyanat [Czech]
• RYZZMYXTNUJGMU-UHFFFAOYSA-N
• DTXCID3022089
• AKOS028108570
• ENT 114
• NSC 1481
• NSC-1481
• Thiocyanic acid, dodecyl ester
• BRN 1770396
• EPA Pesticide Chemical Code 068101
• FT-0632910
• DB-056076
• +Expand

• MDL： MFCD00019773
• InChIKey： RYZZMYXTNUJGMU-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H25NS/c1-2-3-4-5-6-7-8-9-10-11-12-15-13-14/h2-12H2,1H3
• SMILES： CCCCCCCCCCCCSC#N
• BRN： 1770396

Computed Properties

• Exact Mass: 227.17100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 11
• Monoisotopic Mass: 227.171
• Heavy Atom Count: 15
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.1A^2

Experimental Properties

• LogP: 5.12158
• PSA: 49.09000
• Refractive Index: 1.4680
• Boiling Point: 180°C 18mm
• Flash Point: 180°C/18mm
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0,896 g/cm3

n-Dodecyl thiocyanate Security Information

• RTECS：XK9625000
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R22; R32; R36/38
• Risk Phrases： 22-32-36/38

n-Dodecyl thiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%